Cas no 4022-94-0 (7h-[1,2,4]triazolo[5,1-f]purine)

7h-[1,2,4]triazolo[5,1-f]purine structure
4022-94-0 structure
Product Name:7h-[1,2,4]triazolo[5,1-f]purine
CAS No:4022-94-0
MF:C6H4N6
MW:160.136158943176
CID:925495
PubChem ID:135441750
Update Time:2025-04-19

7h-[1,2,4]triazolo[5,1-f]purine Chemical and Physical Properties

Names and Identifiers

    • 7h-[1,2,4]triazolo[5,1-f]purine
    • 1,2,4-triazolo[5.1-i]purine; AC1L859J; 3H-< 1,2,4> triazolo< 3,2-i> purine; NSC404824; SureCN5329581; SureCN5331334; 1,2,4-triazolo< 5.1-i> purine;
    • DTXSID30323774
    • 1,2,4-triazolo[5,1-i]purine
    • NSC-404824
    • 4022-94-0
    • 3h-[1,2,4]triazolo[5,1-i]purine
    • SCHEMBL5329581
    • NSC404824
    • Inchi: 1S/C6H4N6/c1-7-4-5(8-1)10-3-12-6(4)9-2-11-12/h1-3H,(H,7,8)
    • InChI Key: CGIJRYWWLNUTAD-UHFFFAOYSA-N
    • SMILES: N12C=NC3=C(C1=NC=N2)NC=N3

Computed Properties

  • Exact Mass: 160.04992
  • Monoisotopic Mass: 160.04974415g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 64.71
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